Cas no 2649074-58-6 (5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene)

• Product Name: 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene
• CAS No: 2649074-58-6
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6456330
• PubChem ID: 165645553
• Update Time: 2025-10-05

5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene
• EN300-1923286
• 2649074-58-6

• Inchi： 1S/C11H12BrNO3/c1-7(13-6-14)11-9(15-2)4-8(12)5-10(11)16-3/h4-5,7H,1-3H3
• InChI Key： QYYWUAHAAALYRU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C(C)N=C=O)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.9Ų

Additional information on 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene

Comprehensive Overview of 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene (CAS No. 2649074-58-6)

5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene (CAS No. 2649074-58-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique isocyanate functional group and brominated aromatic structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₂BrNO₃, highlights the presence of methoxy groups and a reactive isocyanatoethyl moiety, making it a valuable building block for complex molecular architectures.

In recent years, the demand for high-purity intermediates like 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene has surged due to advancements in targeted drug delivery systems and green chemistry initiatives. Researchers are particularly interested in its potential applications in covalent inhibitor design, where the isocyanate group can form stable bonds with biological targets. Additionally, its dimethoxybenzene scaffold aligns with trends in sustainable agrochemicals, as it can be modified to create eco-friendly pest control agents.

The synthesis of 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene typically involves multi-step reactions, including bromination, etherification, and isocyanate formation. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity. Given its reactivity, proper storage conditions—such as moisture-free environments at controlled temperatures—are critical to maintain stability.

From an industrial perspective, this compound addresses growing market needs for custom synthesis and scalable production. Its compatibility with flow chemistry setups and catalytic processes makes it a candidate for cost-effective manufacturing. Furthermore, its role in photoactive materials research aligns with the rising interest in organic electronics and optoelectronic devices.

Environmental and regulatory considerations are also paramount. While 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene is not classified as hazardous under current guidelines, its handling requires adherence to Good Laboratory Practices (GLP). Innovations in biodegradable solvents and waste minimization strategies are being explored to enhance its sustainability profile.

In summary, 5-bromo-2-(1-isocyanatoethyl)-1,3-dimethoxybenzene (CAS No. 2649074-58-6) exemplifies the intersection of cutting-edge chemistry and industrial applicability. Its relevance to drug discovery, agrochemical innovation, and advanced materials ensures its continued prominence in scientific and commercial arenas.